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Introduction
Keliximab is a chimeric (Macaca irus/Homo sapiens) monoclonal antibody that specifically

targets the human CD4 antigen.[1] As a key co-receptor in the activation of T helper cells, CD4

plays a critical role in the adaptive immune response. By binding to CD4, keliximab modulates

T-cell activity, making it a subject of investigation for immunomodulatory therapies.[2][3] These

application notes provide detailed protocols for utilizing keliximab in in vitro cell culture

experiments to assess its effects on T-cell function.

Mechanism of Action
Keliximab exerts its immunomodulatory effects by binding to the CD4 antigen on the surface of

T helper cells. This interaction is believed to interfere with the formation of a stable T-cell

receptor (TCR)-CD4-MHC class II complex, which is essential for T-cell activation. The binding

of keliximab can lead to the down-modulation of CD4 receptors from the cell surface and a

reduction in T-cell proliferation in response to antigenic stimulation.[3][4] The antibody's

mechanism does not typically lead to significant depletion of CD4+ T-cells but rather to a

functional modulation of their activity.
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The following table summarizes the recommended starting concentrations of keliximab for

various in vitro assays based on published data. It is crucial to perform a dose-response

experiment to determine the optimal concentration for your specific cell type and experimental

conditions.

Parameter
Recommended
Range

Assay Type Target Cells

Concentration 0.5 - 100 µg/mL
T-Cell Proliferation

Assay

Human Peripheral

Blood Mononuclear

Cells (PBMCs)

Incubation Time 48 - 96 hours
T-Cell Proliferation

Assay
Human PBMCs

Concentration 1 - 50 µg/mL
Cytokine Release

Assay
Human PBMCs

Incubation Time 24 - 72 hours
Cytokine Release

Assay
Human PBMCs

Concentration 1 - 25 µg/mL
Flow Cytometry (CD4

Modulation)
Human CD4+ T-Cells

Incubation Time 24 - 48 hours
Flow Cytometry (CD4

Modulation)
Human CD4+ T-Cells

Signaling Pathway
The binding of keliximab to the CD4 co-receptor on a T helper cell disrupts the initial stages of

T-cell activation. This interference primarily affects the signaling cascade initiated by the T-cell

receptor (TCR) engagement with an antigen-presenting cell (APC).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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